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Compound of Interest

Compound Name:
2,3-Dibromoanthracene-9,10-

dione

Cat. No.: B1590843 Get Quote

Technical Support Center: 2,3-
Dibromoanthracene-9,10-dione
This guide provides researchers, scientists, and drug development professionals with essential

information for the proper storage and handling of 2,3-Dibromoanthracene-9,10-dione.

Frequently Asked Questions (FAQs)
Q1: What is the proper way to store 2,3-Dibromoanthracene-9,10-dione?

A1: 2,3-Dibromoanthracene-9,10-dione should be stored in a tightly closed container in a dry

and well-ventilated place. It is recommended to keep it in a dark place and at room

temperature.[1] The storage area should be locked up.[2][3]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 2,3-Dibromoanthracene-9,10-dione, it is crucial to wear appropriate

personal protective equipment. This includes protective gloves, protective clothing, and

eye/face protection.[2] In case of dust formation, a dust mask (such as a type N95 respirator)

should be used.

Q3: What are the primary hazards associated with 2,3-Dibromoanthracene-9,10-dione?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1590843?utm_src=pdf-interest
https://www.benchchem.com/product/b1590843?utm_src=pdf-body
https://www.benchchem.com/product/b1590843?utm_src=pdf-body
https://www.benchchem.com/product/b1590843?utm_src=pdf-body
https://patents.google.com/patent/CN116003209A/en
https://www.researchgate.net/publication/233296048_An_improved_procedure_for_the_preparation_of_910-dibromoanthracene
https://orgsyn.org/demo.aspx?prep=CV1P0207
https://www.benchchem.com/product/b1590843?utm_src=pdf-body
https://www.researchgate.net/publication/233296048_An_improved_procedure_for_the_preparation_of_910-dibromoanthracene
https://www.benchchem.com/product/b1590843?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: This compound is classified as a hazardous substance. It can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[2][4] It is also very toxic to aquatic life with

long-lasting effects.[4][5]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, wash the affected area with plenty of soap and water.[2] For eye

contact, rinse cautiously with water for several minutes. If contact lenses are present, remove

them if it is easy to do so and continue rinsing.[2] Seek medical attention if irritation persists.[2]

Q5: What materials are incompatible with 2,3-Dibromoanthracene-9,10-dione?

A5: 2,3-Dibromoanthracene-9,10-dione is incompatible with strong oxidizing agents.[2][5]

Contact with these materials should be avoided to prevent hazardous reactions.
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Issue Possible Cause Recommended Action

Compound has changed color

(darkened)

Exposure to light or

incompatible substances.

Store the compound in a dark

place, away from light.[1]

Ensure the storage container

is tightly sealed and check for

any potential contamination.

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

While specific solubility data

for 2,3-Dibromoanthracene-

9,10-dione is limited, related

compounds like 9,10-

dibromoanthracene are soluble

in hot benzene and hot

toluene, and slightly soluble in

alcohol and ether.[6][7] It is

insoluble in water.[6][7]

Consider using similar

aromatic or chlorinated

solvents and applying gentle

heating.

Skin or respiratory irritation

during handling

Inadequate personal protective

equipment (PPE) or poor

ventilation.

Always handle the compound

in a well-ventilated area or a

fume hood.[2] Ensure you are

wearing the correct PPE,

including gloves, lab coat, and

eye protection.[2] If weighing

or transferring powder, use a

respirator to avoid inhaling

dust.[2]

Quantitative Data Summary

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://patents.google.com/patent/CN116003209A/en
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromoanthracene
https://www.sigmaaldrich.com/JP/ja/product/achemblock/advh9a1c450b?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromoanthracene
https://www.sigmaaldrich.com/JP/ja/product/achemblock/advh9a1c450b?context=bbe
https://www.researchgate.net/publication/233296048_An_improved_procedure_for_the_preparation_of_910-dibromoanthracene
https://www.researchgate.net/publication/233296048_An_improved_procedure_for_the_preparation_of_910-dibromoanthracene
https://www.researchgate.net/publication/233296048_An_improved_procedure_for_the_preparation_of_910-dibromoanthracene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Storage Temperature Room Temperature [1]

Physical State Solid, Powder/Crystalline [2]

Incompatible Materials Strong oxidizing agents [2][5]

Note: Solubility data for 2,3-Dibromoanthracene-9,10-dione is not readily available. The

provided information is based on the closely related compound 9,10-dibromoanthracene.

Solvent
Solubility of 9,10-
dibromoanthracene

Citations

Hot Benzene Soluble [6][7]

Hot Toluene Soluble [6][7]

Alcohol Slightly Soluble [6][7]

Ether Slightly Soluble [6][7]

Cold Benzene Slightly Soluble [6][7]

Water Insoluble [6][7]

Experimental Workflow
Below is a diagram outlining the recommended workflow for the safe handling and storage of

2,3-Dibromoanthracene-9,10-dione.
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Caption: Workflow for Safe Handling and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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